Cas no 695-06-7 (γ-Hexalactone)

• Product Name: γ-Hexalactone
• CAS No: 695-06-7
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD00005401
• CID: 39575
• PubChem ID: 24858149
• Update Time: 2025-09-28

γ-Hexalactone Chemical and Physical Properties

Names and Identifiers

• 5-Ethyldihydrofuran-2(3H)-one
• gamma-Caprolactone
• hexan-4-olide
• gamma-Hexanolactone
• gamma-Hexalactone~gamma-Hexanolactone
• r-Hexyl Lactone
• γ-Caprolactone
• 4-Hexanolide
• HEXALACTONE, GAMMA-(RG)
• γ-Hexalactone
• γ-Hexanolactone
• 4-Ethyl-4-hydroxybutanoic acid lactone
• Ethyl butyrolactone
• Hexanolide-1,4
• gamma-Ethyl-gamma-butyrolactone
• gamma-Hexalactone
• 6-Caprolactone
• Toukalide
• Tonkalide
• 2(3H)-Furanone, 5-ethyldihydro-
• 4-Ethyl-4-butanolide
• 4-Hydroxyhexanoic acid lactone
• gamma-Ethylbutyrolactone
• 5-Ethyltetrahydro-2-furanone
• gamma-Ethyl-n-butyrolactone
• 5-ETHYLDIHYDRO-2(3H)-FURANONE
• .gamma.-Caprolactone
• 5-ethyloxolan-2-one
• .gamma.-Hexalactone
• FEMA No. 2556
• .gamma.-Hexanolactone
• Dihydro-5-eth

• MDL： MFCD00005401
• Inchi： 1S/C6H10O2/c1-2-5-3-4-6(7)8-5/h5H,2-4H2,1H3
• InChI Key： JBFHTYHTHYHCDJ-UHFFFAOYSA-N
• SMILES： CCC1OC(=O)CC1
• BRN： 107260

Computed Properties

• Exact Mass: 114.06800
• Monoisotopic Mass: 114.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 98.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: Colorless liquid. Mild and powerful vanillin like aroma with herb fragrance, sweet and strong herb, coumarin, caramel like taste.
• Density: 1.023 g/mL at 25 °C(lit.)
• Melting Point: -18°C
• Boiling Point: 219 °C(lit.)
• Flash Point: Fahrenheit: 208.4 ° f
  Celsius: 98 ° c
  
• Refractive Index: n20/D 1.437-1.441
  n20/D 1.439(lit.)
• PSA: 26.30000
• LogP: 1.10200
• Solubility: Slightly soluble in water, soluble in ethanol, propylene glycol and other organic solvents.
• FEMA: 2556

γ-Hexalactone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36
• Safety Instruction： S26-S36
• RTECS：LU4220000
• Hazardous Material Identification：
• Safety Term：S26;S36
• TSCA：Yes
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones
• Solvents and Organic Chemicals Organic Compounds Acids/Esters